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Compound of Interest

Compound Name: 2-Hydroxymethyl benzoic acid

Cat. No.: B1293570

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-
hydroxymethylbenzoic acid in various organic solvents. The information is targeted toward
professionals in research, scientific, and drug development fields to support formulation,
purification, and process development activities. Due to a scarcity of published quantitative
data for 2-hydroxymethylbenzoic acid, this guide presents the available information and
supplements it with data for its structural isomer, 4-hydroxymethylbenzoic acid, to provide
valuable context and comparative insights.

Introduction

2-Hydroxymethylbenzoic acid is a bifunctional organic molecule containing both a carboxylic
acid and a hydroxymethyl group. This structure imparts a degree of polarity and the capacity for
hydrogen bonding, which significantly influences its solubility in different media. Understanding
the solubility of this compound in various organic solvents is critical for a range of applications,
including:

o Crystallization and Purification: Selecting appropriate solvents and anti-solvents is
fundamental for developing efficient crystallization processes to obtain the desired
polymorph and purity.

o Formulation Development: For pharmaceutical applications, solubility data is crucial for
designing dosage forms and delivery systems.
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» Reaction Chemistry: The choice of solvent can significantly impact reaction kinetics, yield,
and impurity profiles in synthetic processes.

This guide summarizes the available quantitative solubility data, provides a detailed
experimental protocol for solubility determination, and includes a visual representation of the
experimental workflow.

Quantitative Solubility Data

The available quantitative solubility data for 2-hydroxymethylbenzoic acid is limited. The
following tables summarize the known values and provide comparative data for the structurally
related isomer, 4-hydroxymethylbenzoic acid, to offer a broader perspective on the expected
solubility behavior.

Table 1: Solubility of 2-Hydroxymethylbenzoic Acid

Solvent Temperature (°C) Solubility
Water 20 4.28 mg/mL[1]
Dimethyl Sulfoxide (DMSO) Not Specified > 100 mg/mL

Table 2: Comparative Solubility of 4-Hydroxymethylbenzoic Acid

Data from a study on 4-hydroxymethylbenzoic acid is provided here for comparative purposes
due to the limited data on the 2-isomer. The solubility is expressed in mole fraction (x) at
various temperatures.
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Sol ; 283.15 K 293.15 K 303.15 K 313.15K 323.15K
olven

(10°C) (20°C) (30°C) (40°C) (50°C)
Water 0.00049 0.00076 0.00115 0.00169 0.00245
Methanol 0.0651 0.0823 0.1026 0.1265 0.1548
Ethanol 0.0502 0.0641 0.0809 0.1012 0.1256
1-Propanol 0.0415 0.0535 0.0681 0.0858 0.1073
2-Propanol 0.0438 0.0571 0.0734 0.0933 0.1175
Ethyl

0.0178 0.0243 0.0329 0.0442 0.0588
Formate
Ethyl Acetate  0.0431 0.0575 0.0754 0.0975 0.1248
Isopropyl

0.0285 0.0388 0.0522 0.0691 0.0903
Acetate
Butyl Acetate  0.0298 0.0408 0.0551 0.0733 0.0962

Experimental Protocol for Solubility Determination

The following is a detailed methodology for determining the solubility of 2-

hydroxymethylbenzoic acid, adapted from the gravimetric method used for its 4-isomer. This

method is a reliable and widely used technique for generating accurate solubility data.

Materials:

2-Hydroxymethylbenzoic Acid (high purity)

Selected Organic Solvents (analytical grade)

Thermostatic shaker or water bath

Calibrated digital thermometer

Analytical balance (readable to 0.1 mg)

© 2025 BenchChem. All rights reserved.

3/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Syringes with filters (e.g., 0.45 um PTFE)
 Vials or flasks for equilibration

e Drying oven

Procedure:

o Sample Preparation: Add an excess amount of 2-hydroxymethylbenzoic acid to a known
mass of the selected solvent in a sealed vial or flask. The presence of undissolved solid is
crucial to ensure saturation.

o Equilibration: Place the vials in a thermostatic shaker or water bath set to the desired
temperature. Agitate the samples for a sufficient time to ensure equilibrium is reached
(typically 24-48 hours). Periodically check for the continued presence of solid material.

o Temperature Monitoring: Continuously monitor the temperature of the shaker or water bath
with a calibrated thermometer to maintain a constant temperature.

o Sample Withdrawal and Filtration: Once equilibrium is achieved, stop the agitation and allow
the solid to settle. Carefully withdraw a known volume of the supernatant using a pre-heated
syringe fitted with a filter to avoid precipitation during sampling.

o Gravimetric Analysis: Transfer the filtered supernatant to a pre-weighed container. Determine
the mass of the solution.

e Drying: Place the container in a drying oven at a temperature sufficient to evaporate the
solvent without decomposing the solute (e.g., 60-80°C) until a constant weight is achieved.

» Calculation: The solubility can be calculated in various units (e.g., mg/mL, g/100g solvent,
mole fraction) from the mass of the dissolved solid and the mass or volume of the solvent.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the gravimetric method for solubility
determination.
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Gravimetric method for solubility determination.

Conclusion

While there is a notable lack of comprehensive, publicly available quantitative solubility data for
2-hydroxymethylbenzoic acid in a wide array of organic solvents, this guide provides the
currently accessible information. The high solubility in DMSO and moderate solubility in water
suggest that its solubility profile is governed by its polar functional groups. For practical
applications, it is strongly recommended that experimental solubility determination be carried
out in the specific solvents of interest, following a robust protocol such as the gravimetric
method detailed herein. The comparative data for 4-hydroxymethylbenzoic acid can serve as a
useful preliminary guide for solvent selection. Further research into the solubility of 2-
hydroxymethylbenzoic acid would be highly beneficial to the scientific and industrial
communities.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1293570?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt
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© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1293570?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Hydroxymethyl_benzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Hydroxymethyl_benzoic-acid
https://www.benchchem.com/product/b1293570#2-hydroxymethyl-benzoic-acid-solubility-in-organic-solvents
https://www.benchchem.com/product/b1293570#2-hydroxymethyl-benzoic-acid-solubility-in-organic-solvents
https://www.benchchem.com/product/b1293570#2-hydroxymethyl-benzoic-acid-solubility-in-organic-solvents
https://www.benchchem.com/product/b1293570#2-hydroxymethyl-benzoic-acid-solubility-in-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1293570?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

